BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Commercial Sourcing of 5-
Fluoronicotinonitrile (98% Purity)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Fluoronicotinonitrile

Cat. No.: B1322411

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial landscape for sourcing 5-
Fluoronicotinonitrile with a minimum purity of 98%. The information presented herein is
intended to assist researchers, scientists, and professionals in drug development in making
informed procurement decisions. This guide includes a comparative analysis of known
suppliers, technical specifications, and a logical workflow for supplier selection.

Introduction to 5-Fluoronicotinonitrile

5-Fluoronicotinonitrile, with CAS number 696-42-4, is a fluorinated pyridine derivative of
significant interest in medicinal chemistry and materials science. Its structural features make it
a valuable building block in the synthesis of various pharmaceutical intermediates and
functional molecules. The presence of the fluorine atom can significantly modulate the
physicochemical and biological properties of the target compounds, such as metabolic stability,
binding affinity, and bioavailability. Ensuring a high purity of at least 98% is critical for the
reliability and reproducibility of experimental results and the quality of downstream products.

Commercial Suppliers and Product Specifications

A survey of the chemical supplier market has identified several potential sources for 5-
Fluoronicotinonitrile at the required purity level. The following tables summarize the available
guantitative data to facilitate a comparative analysis. Please note that pricing and availability
are subject to change and should be verified directly with the suppliers.
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Table 1: Supplier Information and Purity

Molecular
. . Molecular .
Supplier Stated Purity CAS Number Weight ( g/mol
Formula
)
Oakwood
_ 99% 696-42-4 CeH3FN2 122.10

Chemical
Shanghai Ruji
Biotechnology

98% 696-42-4 CeH3FN:2 122.1
Development
Co., Ltd.

Not explicitly
BLD Pharm stated, requires 696-42-4 CeH3FN:2 122.10

inquiry
Apollo Scientific 98% 696-42-4 CeHsFN:2 122.10
Alchem

98% 696-42-4 CeH3FN:2 122.10
Pharmtech

Table 2: Pricing and Availability
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Stock Status / Lead

Supplier Quantity Price (USD) .
Time
Oakwood Chemical 19 $33.00 Out of Stock - Inquire
59 $98.00 Out of Stock - Inquire
25¢g $295.00 Out of Stock - Inquire
100 g $917.00 Out of Stock - Inquire
Shanghai Ruji
Biotechnology - Inquire Inquire
Development Co., Ltd.
) Temporarily out of
BLD Pharm - Inquire
stock
S 1 pack in US stock, 2-
Apollo Scientific 1lg £49.00 )
3 weeks lead time
Out of Stock, 2-3
59 £140.00 _
weeks lead time
25¢ £587.00 Out of Stock
_ Available to ship on
Alchem Pharmtech 1lg Inquire
2025-02-28
) Available to ship on
59 Inquire
2025-02-28
) Available to ship on
25¢g Inquire
2025-02-28
_ Available to ship on
100 g Inquire

2025-02-28

Technical Data and Quality Assurance

Obtaining a Certificate of Analysis (CoA) from the supplier is crucial to verify the purity and

identity of the compound. A typical CoA for a high-purity chemical like 5-Fluoronicotinonitrile

would include the following information:
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Table 3: Representative Certificate of Analysis Data

Parameter Specification

Appearance White to off-white solid/powder
Purity (by GC or HPLC) >98.0%

Identity (by *H NMR, 3C NMR, MS) Conforms to structure

Melting Point To be reported

Water Content (by Karl Fischer) <0.5%

Residual Solvents To be reported

Experimental Protocols

While specific experimental protocols for the use of 5-Fluoronicotinonitrile are highly
application-dependent and proprietary to the end-user, general guidelines for handling and
storage are provided by suppliers.

Handling and Storage:

e Handling: Use in a well-ventilated area, preferably in a fume hood. Wear appropriate
personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid
inhalation of dust and contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry place. Some suppliers recommend
storage at 2-8°C under an inert atmosphere. Keep away from incompatible materials such as
strong oxidizing agents.

Supplier Selection Workflow

The process of selecting a suitable chemical supplier involves multiple steps beyond simply
comparing prices. The following diagram illustrates a logical workflow for researchers to follow.
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Caption: A workflow diagram for the selection of a commercial supplier for a high-purity
chemical reagent.

Conclusion

The procurement of high-purity 5-Fluoronicotinonitrile requires careful consideration of
multiple factors, including supplier reputation, documented purity, availability, and cost. While
several suppliers offer this compound at the required 98% purity, stock status and pricing vary
significantly. Researchers and drug development professionals are advised to follow a
structured supplier selection process, including the critical step of obtaining and verifying a
Certificate of Analysis, to ensure the quality and timely availability of this important chemical
building block for their research and development activities.

¢ To cite this document: BenchChem. [A Technical Guide to Commercial Sourcing of 5-
Fluoronicotinonitrile (98% Purity)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1322411#commercial-suppliers-of-5-
fluoronicotinonitrile-98-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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